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Compound of Interest

Compound Name: Ethyl-p-methoxyhydrocinnamate

Cat. No.: B142521

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
Ethyl p-methoxyhydrocinnamate, also known as Ethyl 3-(4-methoxyphenyl)propanoate. This
document is intended to serve as a comprehensive resource, consolidating essential data for
laboratory and development use.

Chemical Identity and Physical Properties

Ethyl p-methoxyhydrocinnamate is an ester characterized by a methoxy-substituted phenyl
group attached to a propanoate backbone. It is a colorless to light yellow liquid under standard
conditions.

Table 1: Physical and Chemical Properties of Ethyl p-methoxyhydrocinnamate
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Property Value Source
Molecular Formula C12H1603

Molecular Weight 208.25 g/mol

CAS Number 22767-72-2

Appearance Colorless to light yellow liquid

Boiling Point 165 °C (at 14 Torr)

291.1 +15.0 °C (at 760

mmHgQ)

Density 1.0628 g/cm3 (at 25 °C)
Refractive Index 1.5016 (at 25 °C, 589.3 nm)
Vapor Pressure 0.0 £ 0.6 mmHg (at 25 °C)
Flash Point 117.7 £15.0 °C

LogP (Octanol/Water Partition 57
Coefficient) '

Solubility

Ethyl p-methoxyhydrocinnamate is generally soluble in organic solvents.

Table 2: Solubility of Ethyl p-methoxyhydrocinnamate

Solvent Solubility
Chloroform Soluble
Dichloromethane Soluble
Ethyl Acetate Soluble
Dimethyl Sulfoxide (DMSO) Soluble
Acetone Soluble
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Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of Ethyl p-
methoxyhydrocinnamate.

Table 3: Spectroscopic Data of Ethyl p-methoxyhydrocinnamate

Technique Data Highlights

1H NMR Data available, refer to spectral databases.
13C NMR Data available, refer to spectral databases.[1]
Infrared (IR) Spectroscopy Data available, refer to spectral databases.
Mass Spectrometry (MS) Top peaks at m/z 121, 134, 208.

Safety and Handling

Appropriate safety precautions should be observed when handling Ethyl p-
methoxyhydrocinnamate.

Table 4: GHS Hazard Information
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Hazard Statement

Precautionary Statement

H315: Causes skin irritation.[2][3]

P261: Avoid breathing
dust/fume/gas/mist/vapours/spray.[2][4]

H319: Causes serious eye irritation.[2][3]

P264: Wash skin thoroughly after handling.[3]

H335: May cause respiratory irritation.[2][3]

P271: Use only outdoors or in a well-ventilated

area.[3]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[3]

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.[3]

P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.[3]

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[3][4]

P312: Call a POISON CENTER/doctor if you

feel unwell.[3]

P403+P233: Store in a well-ventilated place.
Keep container tightly closed.[3]

P405: Store locked up.[3]

P501: Dispose of contents/container to an

approved waste disposal plant.[3]

Experimental Protocols

The following are detailed methodologies for determining the key physical properties of liquid

organic compounds like Ethyl p-methoxyhydrocinnamate.

Boiling Point Determination (Micro-reflux Method)
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This method is suitable for small sample volumes.

Objective: To determine the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

Apparatus:

e Small test tube (e.g., 10 x 75 mm)

o Capillary tube (sealed at one end)

e Thermometer

e Heating apparatus (e.g., oil bath or heating block)

e Rubber band or wire for attachment

Procedure:

Place a few drops of the liquid sample into the small test tube.

« Invert the sealed capillary tube and place it, open end down, into the liquid in the test tube.

» Attach the test tube to the thermometer using a rubber band or wire, ensuring the bulb of the
thermometer is level with the sample.

e Suspend the assembly in a heating bath.

o Heat the bath gently and observe the capillary tube. A slow stream of bubbles will emerge as
the trapped air expands.

o Continue heating until a rapid and continuous stream of bubbles is observed from the
capillary tube. This indicates the liquid has reached its boiling point.

o Record the temperature at which the rapid stream of bubbles is maintained.

» To confirm, remove the heat source and note the temperature at which the liquid is drawn
back into the capillary tube. This should be close to the boiling point.
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Density Determination (Pycnometer Method)

This method provides an accurate measurement of liquid density.

Objective: To determine the mass per unit volume of the liquid.

Apparatus:

o Pycnometer (a specific gravity bottle of a known volume)

e Analytical balance

e Thermometer

o Constant temperature bath

Procedure:

e Thoroughly clean and dry the pycnometer.

» Weigh the empty, dry pycnometer on an analytical balance and record the mass (ma).

« Fill the pycnometer with the liquid sample, ensuring no air bubbles are trapped. Place the
stopper, allowing excess liquid to escape through the capillary.

o Thermostat the filled pycnometer in a constant temperature bath to the desired temperature
(e.g., 25 °C).

o Carefully dry the outside of the pycnometer and weigh it. Record the mass (mz).

o Empty and clean the pycnometer. Fill it with a reference liquid of known density at the same
temperature (e.g., distilled water) and weigh it (ms).

o Calculate the density of the sample using the following formula: p_sample = [(mz - m1) / (ms -
ma1)] * p_reference

Refractive Index Measurement

The refractive index is a characteristic property of a substance.
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Objective: To measure the extent to which light is bent when passing through the liquid.
Apparatus:

Abbe refractometer

Constant temperature water circulator

Dropper

Lens paper and a suitable solvent (e.g., ethanol or acetone)
Procedure:

e Turn on the refractometer and the constant temperature water circulator, setting it to the
desired temperature (e.g., 25 °C). Allow the instrument to equilibrate.

o Clean the prism surfaces of the refractometer using lens paper and a suitable solvent.
e Using a clean dropper, place a few drops of the liquid sample onto the lower prism.
o Close the prisms and ensure the liquid spreads evenly between them.

e Look through the eyepiece and adjust the control knob to bring the dividing line between the
light and dark fields into the center of the crosshairs.

« If a colored fringe is observed, adjust the dispersion compensator to obtain a sharp, black-
and-white dividing line.

o Read the refractive index value from the scale.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the characterization of a liquid
organic compound.
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Workflow for Physical Property Determination of a Liquid Sample
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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